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Compound of Interest

Compound Name: 2-Methylheptanal

Cat. No.: B049883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylheptanal, a branched-chain aldehyde with the chemical formula C8H16O, is a volatile

organic compound with applications in the flavor and fragrance industry.[1] A thorough

understanding of its fundamental physicochemical properties, such as its boiling and melting

points, is crucial for its application in research, particularly in fields requiring precise control

over physical state and volatility. This technical guide provides a concise overview of these key

thermal properties, supported by available data.

Physicochemical Data
The thermal properties of 2-Methylheptanal are summarized in the table below. These values

are critical for predicting the compound's behavior under various experimental and processing

conditions.
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Property Value Conditions

Boiling Point 163 °C at 760 mmHg

Melting Point -76 °C

Molecular Formula C8H16O

Molar Mass 128.212 g/mol

Density 0.809 g/cm³

CAS Number 16630-91-4

Data sourced from ChemBK and the NIST WebBook.[1][2]

Experimental Protocols
The determination of boiling and melting points for a compound like 2-Methylheptanal typically

follows standardized laboratory procedures.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a standard boiling point, the external pressure is defined as 1 atmosphere (760

mmHg). A common laboratory method for determining the boiling point is distillation.

Methodology:

A sample of 2-Methylheptanal is placed in a distillation flask.

The flask is heated, and a thermometer is positioned to measure the temperature of the

vapor that distills.

The temperature at which the liquid boils and its vapor temperature remains constant is

recorded as the boiling point.

Melting Point Determination
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The melting point of a substance is the temperature at which it changes state from solid to

liquid. For crystalline solids, this transition is typically sharp.

Methodology:

A small, powdered sample of the solidified compound is placed into a capillary tube.

The capillary tube is placed in a melting point apparatus, which allows for controlled heating

and clear observation of the sample.

The temperature is slowly increased, and the range from the temperature at which the first

drop of liquid appears to the temperature at which the entire sample is liquid is recorded as

the melting point range.

Logical Relationships in Physicochemical Property
Determination
The following diagram illustrates the logical workflow for characterizing the primary physical

states of a chemical compound based on its melting and boiling points.
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Logical Flow for Physical State Characterization
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Caption: Workflow for determining the physical state of 2-Methylheptanal.

Due to the nature of 2-Methylheptanal as a simple aldehyde, it is not typically involved in

complex biological signaling pathways relevant to drug development. Therefore, a signaling

pathway diagram is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 2-Methylheptanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049883#boiling-point-and-melting-point-of-2-
methylheptanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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